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Abstract
Neopentyl glycol dioleate (NPGDO) is a high-performance synthetic diester engineered from

the esterification of neopentyl glycol with oleic acid. Its unique molecular architecture, featuring

a sterically hindered neopentyl core and two long, unsaturated oleoyl chains, imparts a

combination of desirable properties including exceptional thermal and hydrolytic stability, a high

viscosity index, excellent lubricity, and biodegradability. These characteristics have established

NPGDO as a critical component in advanced lubricant formulations, such as biodegradable

hydraulic fluids and metalworking oils, as well as a premium emollient in the cosmetics and

personal care industry. This guide provides a comprehensive technical overview of its

molecular structure, the causal relationships between its structure and functional properties,

synthesis methodologies, analytical characterization protocols, and key applications, intended

for researchers, formulation scientists, and professionals in drug development.

The Architectural Foundation: Molecular Structure
and its Implications
Neopentyl glycol dioleate, identified by CAS Number 42222-50-4, possesses the molecular

formula C₄₁H₇₆O₄ and a molecular weight of approximately 633.0 g/mol .[1][2] Its IUPAC name
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is [2,2-dimethyl-3-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate.[1] The molecule's

functionality is fundamentally derived from the synergy between its two constituent parts: the

neopentyl glycol backbone and the oleic acid side chains.

The Neopentyl Glycol Core: The central component is 2,2-dimethyl-1,3-propanediol,

commonly known as neopentyl glycol (NPG). The defining feature of this diol is the presence

of a quaternary carbon atom at the C2 position, to which two methyl groups and two -CH₂OH

groups are attached. This arrangement creates significant steric hindrance around the ester

linkages once formed. This steric shielding is the primary reason for NPGDO's remarkable

resistance to hydrolysis and thermal degradation, as it physically obstructs the approach of

water or other reactive species to the vulnerable ester bonds.[3][4] This inherent stability is a

key differentiator from linear ester counterparts.[4]

The Oleic Acid Chains: The two hydroxyl groups of NPG are esterified with oleic acid, a

monounsaturated omega-9 fatty acid. These long C18 chains are responsible for the

molecule's excellent lubricity, low volatility, and liquid state at a wide range of temperatures.

[5] The cis-double bond at the C9 position introduces a kink in the fatty acid chains,

preventing them from packing tightly. This disruption of crystalline structure is crucial for

maintaining fluidity at low temperatures, resulting in a very low pour point.[6]

Caption: Molecular structure of Neopentyl Glycol Dioleate.

Physicochemical Properties
NPGDO is typically a clear, colorless to yellowish liquid.[5][7] Its physical and chemical

properties are a direct consequence of its molecular structure, making it highly versatile. The

data below represents typical specifications, though values can be adjusted based on the

manufacturing process and desired purity.[7]
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Property Typical Value Significance Reference(s)

Appearance Clear yellowish liquid Visual quality control [8][9]

Density @ 25°C 0.895 - 0.905 g/cm³

Formulation

weight/volume

calculations

[8][9]

Kinematic Viscosity @

40°C
20 - 30 cSt (mm²/s)

Defines fluid flow; ISO

22 grade
[7][9][10]

Kinematic Viscosity @

100°C
6 - 7 cSt (mm²/s)

Performance at high

temperatures
[7]

Viscosity Index ≥ 190

Excellent viscosity

stability over a wide

temperature range

[7]

Flash Point (C.O.C.) ≥ 270°C

High safety margin for

high-temperature

applications

[7][8][9]

Pour Point ≤ -24°C to -44°C
Superior performance

in cold environments
[6][7]

Acid Value ≤ 1.0 mg KOH/g

Indicates low levels of

residual free fatty

acids; high purity

[8][9][10]

Saponification Value 175 - 185 mg KOH/g

Used for quality

control and to

calculate average

molecular weight

[8][9]

Iodine Value 80 - 88 g I₂/100g

Measures the degree

of unsaturation from

oleic acid

[8][9]

Solubility

Insoluble in water;

Soluble in organic

solvents and mineral

oils

Dictates compatibility

in formulations
[5]
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Synthesis and Purification
The industrial synthesis of NPGDO is predominantly achieved through the direct esterification

of neopentyl glycol with oleic acid. This reaction is an equilibrium process, and therefore

requires the removal of water, a byproduct, to drive the reaction to completion.

Reactants

Neopentyl Glycol

Reaction Vessel
(130-150°C)

Oleic Acid (2 eq.)
Acid Catalyst

(e.g., H₂SO₄, p-TSA)

Water Removal
(Azeotropic Distillation or Vacuum)

Byproduct

Crude NPGDO

Neutralization
(e.g., NaHCO₃ wash)

Remove Catalyst

Purification
(Column Chromatography / Vacuum Distillation)

Remove Impurities

Pure Neopentyl Glycol Dioleate
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Caption: General workflow for the synthesis of NPGDO.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a representative procedure for synthesizing NPGDO.

Reactor Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a

thermometer, and a Dean-Stark apparatus connected to a condenser.

Charging Reactants: Charge the flask with neopentyl glycol and oleic acid in a 1:2 molar

ratio.[4][6] Toluene can be added as an azeotropic solvent to facilitate water removal.[11]

Catalyst Addition: Add an acid catalyst, such as sulfuric acid (1-2% by weight of the fatty

acid) or p-toluenesulfonic acid, to the mixture.[4][6]

Esterification Reaction: Heat the mixture to 130-150°C with continuous stirring. The reaction

progress is monitored by collecting the water byproduct in the Dean-Stark trap. The reaction

is typically complete within 4-5 hours when the theoretical amount of water has been

collected.[4][6]

Neutralization: Cool the reaction mixture. If an acid catalyst was used, wash the crude

product with a dilute sodium bicarbonate solution, followed by water, to neutralize and

remove the catalyst.

Purification: Dry the organic layer over anhydrous sodium sulfate.[11] For high purity, remove

the solvent under reduced pressure. Further purification can be achieved via vacuum

distillation to remove any unreacted starting materials or monoester byproducts.[11]

Analytical Characterization for Quality Assurance
Confirming the identity, purity, and structure of the synthesized NPGDO is critical. A multi-

technique approach ensures a comprehensive validation.
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Caption: Logical workflow for the analytical validation of NPGDO.

Protocol: Fourier-Transform Infrared (FTIR)
Spectroscopy

Objective: To confirm the formation of the ester functional group and the consumption of the

alcohol and carboxylic acid starting materials.

Methodology: Acquire the IR spectrum of a thin film of the purified NPGDO sample using an

FTIR spectrometer.

Interpretation: A successful synthesis is confirmed by the presence of a strong, characteristic

absorption band for the ester carbonyl (C=O) stretch between 1735-1740 cm⁻¹.[4] Crucially,

the absence of a broad absorption band in the 3200-3500 cm⁻¹ region indicates the

complete reaction of the hydroxyl (-OH) groups of neopentyl glycol.[4]

Protocol: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Objective: To provide definitive structural elucidation of the NPGDO molecule.

Methodology: Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃)

and acquire ¹H and ¹³C NMR spectra.

Interpretation:
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¹H NMR: The formation of the ester is confirmed by a signal around 3.88 ppm,

corresponding to the methylene protons (-CH₂OOR) of the neopentyl glycol backbone

adjacent to the ester oxygen.[6] Signals around 5.38 ppm represent the vinyl protons (-

CH=CH-) of the oleic acid chains.[6] The integration of these signals should correspond to

the theoretical proton ratios.

¹³C NMR: The spectrum will show characteristic signals for the ester carbonyl carbon, the

olefinic carbons, and the unique carbons of the sterically hindered neopentyl core,

providing a complete carbon skeleton map.[4]

Applications Driven by Molecular Design
The unique properties of NPGDO make it a high-value ingredient in diverse fields, from heavy

industry to high-end cosmetics.

High-Performance Lubricants: NPGDO is an ideal base stock for formulating biodegradable

hydraulic oils, metalworking fluids, and engine oils.[7][10][12] Its high viscosity index ensures

stable lubrication across a wide range of operating temperatures, while its excellent thermal

stability prevents breakdown under stress.[4][5] Its biodegradability makes it an

environmentally friendlier alternative to traditional mineral oil-based lubricants.[7][12]

Cosmetics and Personal Care: In cosmetic formulations, NPGDO functions as a non-greasy

emollient and skin-conditioning agent.[12][13] It imparts a smooth, velvety feel to lotions,

creams, and sunscreens, enhancing the spreadability of the product.[13][14] Its lightweight

nature forms a protective barrier on the skin that helps prevent moisture loss, maintaining

skin suppleness without an oily residue.[13][15] It is often used as a superior alternative to

silicone oils.[16]

Safety and Toxicology Profile
Neopentyl glycol dioleate is characterized by a favorable safety profile.

Toxicity: It is considered non-toxic and exhibits low potential for skin irritation.[12] Aggregated

GHS data from multiple suppliers indicates that the substance does not meet the criteria for

hazard classification.[1][17]
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Environmental Profile: A key advantage of NPGDO, particularly in lubricant applications, is its

high biodegradability.[5][12] This reduces its environmental persistence compared to

conventional hydrocarbon-based oils.

Handling: Standard chemical handling practices, such as wearing gloves and eye protection,

are recommended. It should be stored in a cool, dry place away from strong oxidizing agents

to ensure stability.[5]

Conclusion
Neopentyl glycol dioleate stands as a prime example of rational molecular design, where a

specific architecture is engineered to deliver a suite of high-performance characteristics. The

sterically hindered neopentyl core provides a foundation of exceptional thermal and hydrolytic

stability, while the long oleic acid chains bestow lubricity, fluidity, and a desirable sensory

profile. This powerful combination makes NPGDO a versatile and effective ingredient, enabling

the development of advanced, reliable, and environmentally conscious products in both

industrial and consumer-facing sectors. Its continued application is a testament to the value of

understanding and leveraging fundamental structure-property relationships in materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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